molecular formula C16H10F3N3O3 B10994182 2-(4-nitro-1H-indol-1-yl)-N-(2,3,4-trifluorophenyl)acetamide

2-(4-nitro-1H-indol-1-yl)-N-(2,3,4-trifluorophenyl)acetamide

Cat. No.: B10994182
M. Wt: 349.26 g/mol
InChI Key: GTXTUBUUKOSCSZ-UHFFFAOYSA-N
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Description

2-(4-nitro-1H-indol-1-yl)-N-(2,3,4-trifluorophenyl)acetamide is a synthetic organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and are widely studied in medicinal chemistry. This compound features a nitro group on the indole ring and a trifluorophenyl group attached to an acetamide moiety, which may contribute to its unique chemical and biological properties.

Properties

Molecular Formula

C16H10F3N3O3

Molecular Weight

349.26 g/mol

IUPAC Name

2-(4-nitroindol-1-yl)-N-(2,3,4-trifluorophenyl)acetamide

InChI

InChI=1S/C16H10F3N3O3/c17-10-4-5-11(16(19)15(10)18)20-14(23)8-21-7-6-9-12(21)2-1-3-13(9)22(24)25/h1-7H,8H2,(H,20,23)

InChI Key

GTXTUBUUKOSCSZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CN2CC(=O)NC3=C(C(=C(C=C3)F)F)F)C(=C1)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-nitro-1H-indol-1-yl)-N-(2,3,4-trifluorophenyl)acetamide typically involves the following steps:

    Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis or other methods involving cyclization of appropriate precursors.

    Nitration: The indole core is nitrated using a mixture of concentrated nitric acid and sulfuric acid to introduce the nitro group at the 4-position.

    Acylation: The nitrated indole is then acylated with 2,3,4-trifluoroaniline and acetic anhydride to form the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, greener solvents, and catalysts.

Chemical Reactions Analysis

Types of Reactions

2-(4-nitro-1H-indol-1-yl)-N-(2,3,4-trifluorophenyl)acetamide can undergo various chemical reactions, including:

    Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas with a palladium catalyst or iron powder in acidic conditions.

    Substitution: The trifluorophenyl group can participate in nucleophilic aromatic substitution reactions, especially under basic conditions.

    Oxidation: The indole ring can be oxidized to form various oxidation products, depending on the oxidizing agent used.

Common Reagents and Conditions

    Reduction: Hydrogen gas with palladium on carbon, iron powder in hydrochloric acid.

    Substitution: Sodium hydroxide or potassium carbonate in polar aprotic solvents.

    Oxidation: Potassium permanganate, chromium trioxide.

Major Products Formed

    Reduction: 2-(4-amino-1H-indol-1-yl)-N-(2,3,4-trifluorophenyl)acetamide.

    Substitution: Various substituted derivatives depending on the nucleophile used.

    Oxidation: Oxidized indole derivatives.

Scientific Research Applications

    Chemistry: As a building block for the synthesis of more complex molecules.

    Biology: As a probe to study biological processes involving indole derivatives.

    Medicine: Potential therapeutic applications due to its structural similarity to bioactive indole derivatives.

    Industry: Use in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-(4-nitro-1H-indol-1-yl)-N-(2,3,4-trifluorophenyl)acetamide would depend on its specific biological target. Generally, indole derivatives can interact with various enzymes, receptors, and other proteins, modulating their activity. The nitro group may undergo bioreduction to form reactive intermediates, while the trifluorophenyl group can enhance binding affinity to certain targets.

Comparison with Similar Compounds

Similar Compounds

    2-(4-nitro-1H-indol-1-yl)-N-phenylacetamide: Lacks the trifluorophenyl group.

    2-(4-amino-1H-indol-1-yl)-N-(2,3,4-trifluorophenyl)acetamide: Reduced form of the nitro compound.

    2-(4-nitro-1H-indol-1-yl)-N-(2,4-difluorophenyl)acetamide: Similar structure with a difluorophenyl group.

Uniqueness

The presence of the trifluorophenyl group in 2-(4-nitro-1H-indol-1-yl)-N-(2,3,4-trifluorophenyl)acetamide may confer unique properties such as increased lipophilicity, enhanced metabolic stability, and improved binding affinity to certain biological targets compared to similar compounds.

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